Cas no 75338-42-0 (1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a fluorinated quinolone derivative with notable applications in pharmaceutical and chemical research. Its structure features a trifluorinated aromatic ring and a carboxylic acid group, contributing to its potential as a key intermediate in the synthesis of antimicrobial agents. The presence of fluorine atoms enhances its lipophilicity and bioavailability, while the ethyl group at the 1-position may influence binding affinity. This compound is particularly valuable in the development of quinolone-based antibiotics due to its structural similarity to clinically relevant fluoroquinolones. Its high purity and well-defined chemical properties make it suitable for rigorous research and drug discovery applications.
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure
75338-42-0 structure
Product Name:1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:75338-42-0
MF:C12H8F3NO3
MW:271.1920337677
MDL:MFCD06620098
CID:59686
PubChem ID:9835179
Update Time:2025-06-07

1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 1-ETHY-6,7,8-TRIFLUORO-1,4-DIHYDRO-4-OXO-3-QUINOLINECARBOXYLIC ACID
    • 1-Ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-2-quinolinecarboxylic acid
    • 1-ethyl-6,7,8-trifluoro-4-oxoquinoline-3-carboxylic acid
    • 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
    • 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4- oxoquinoline-3-carboxylic acid
    • CS-0326463
    • CHEMBL128961
    • 1-ethyl-6,7,8-trifluoro-4-oxo-quinoline-3-carboxylic Acid
    • 1-ethyl-1,4-dihydro-4-oxo-6,7,8-trifluoro-3-quinolinecarboxylic acid
    • FKKUVCHFRDLBHN-UHFFFAOYSA-N
    • 1-ethyl-1,4-dihydro-6,7,8-trifluoro-4-oxo-3-quinolinecarboxylic acid
    • 1-Ethy-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylicacid
    • ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 3-Quinolinecarboxylic acid, 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-
    • D95756
    • 1-ETHYL-6,7,8-TRIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLIC ACID;1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • DTXSID70431504
    • 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
    • FT-0689225
    • 1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
    • SCHEMBL500816
    • A865704
    • 1-ETHYL-6,7,8-TRIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLICACID
    • 75338-42-0
    • 1-Ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid
    • ethyl-6, 7, 8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • AKOS000279620
    • AS-72448
    • SB69383
    • MDL: MFCD06620098
    • Inchi: 1S/C12H8F3NO3/c1-2-16-4-6(12(18)19)11(17)5-3-7(13)8(14)9(15)10(5)16/h3-4H,2H2,1H3,(H,18,19)
    • InChI Key: FKKUVCHFRDLBHN-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=CC2C(C(C(=O)O)=CN(CC)C=21)=O)F)F

Computed Properties

  • Exact Mass: 271.04600
  • Monoisotopic Mass: 271.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.527
  • Melting Point: No data available
  • Boiling Point: 401.703 °C at 760 mmHg
  • Flash Point: 401.703 °C at 760 mmHg
  • Refractive Index: 1.557
  • PSA: 59.30000
  • LogP: 2.13690
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM144735-1g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 95%
1g
$430 2021-08-05
Alichem
A189001320-100g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 98%
100g
$386.64 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E72300-5g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 98%
5g
¥432.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E72300-25g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 98%
25g
¥1342.0 2023-09-07
Chemenu
CM144735-25g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 95%
25g
$*** 2023-05-29
eNovation Chemicals LLC
D519433-5g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 97%
5g
$255 2024-05-24
eNovation Chemicals LLC
D519433-25g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 97%
25g
$395 2024-05-24
Aaron
AR005Z5J-1g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 98%
1g
$23.00 2025-02-10
Aaron
AR005Z5J-5g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 98%
5g
$29.00 2025-02-10
Aaron
AR005Z5J-25g
1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
75338-42-0 98%
25g
$125.00 2025-02-10
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司